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Compound of Interest

1-(Bromomethyl)-2-
Compound Name:
methoxybenzene

cat. No.: B1585010

For Immediate Release

This technical guide provides a detailed overview of the core physical and chemical
characteristics of 2-Methoxybenzyl bromide (CAS No. 52289-93-7), a key reagent in organic
synthesis and drug development. This document is intended for researchers, scientists, and
professionals in the pharmaceutical and chemical industries, offering a consolidated resource
of its properties, handling information, and synthetic applications.

Core Physical and Chemical Properties

2-Methoxybenzyl bromide, with the IUPAC name 1-(bromomethyl)-2-methoxybenzene, is a
substituted aromatic compound.[1] Its fundamental properties are summarized in the table
below.
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Property Value Source(s)
Molecular Formula C8H9BrO [1]
Molecular Weight 201.06 g/mol [1]
CAS Number 52289-93-7 [1]

Data not consistently available
for the 2-isomer. Isomers

Appearance _ [21[3]
range from colorless to light

yellow liquids or solids.

Data not available for the 2-
isomer. 3-isomer: Not
applicable (liquid at room

Melting Point temp). 4-isomer: 240 °C [4]
(decomposition may occur). 2-
Methylbenzyl bromide: 16-20
°C.

Data not available for the 2-
isomer. 3-isomer: 152 °C. 4-
Boiling Point isomer: 91 °C at 1 mmHg. 2- [2][4]
Methylbenzyl bromide: 216-
217 °C at 742 mmHg.

Data not available for the 2-
isomer. 3-isomer: 1.436 g/mL
Density at 25 °C. 4-isomer: 1.379 g/mL  [2][4]
at 25 °C. 2-Methylbenzyl
bromide: 1.381 g/mL at 25 °C.

Data not available for the 2-

isomer. 3-isomer: n20/D 1.575.
Refractive Index 4-isomer: n20/D 1.5780. 2- [2][4]

Methylbenzyl bromide: n20/D

1.575.

N Soluble in organic solvents
Solubility [5]
such as chloroform.[5]
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Synthesis and Reactivity

2-Methoxybenzyl bromide is typically synthesized from 2-methoxytoluene via a free-radical
bromination reaction. This process often utilizes N-bromosuccinimide (NBS) as the bromine
source and a radical initiator like azobisisobutyronitrile (AIBN).

Experimental Protocol: Synthesis of 2-Methoxybenzyl
Bromide

A general procedure for the synthesis of a methoxybenzyl bromide from the corresponding
methoxytoluene involves the following steps:

Dissolution: The starting material, 2-methoxytoluene, and N-bromosuccinimide (NBS) are
dissolved in a suitable solvent, such as carbon tetrachloride.

e Initiation: A radical initiator, for example, azobisisobutyronitrile (AIBN), is added to the
mixture.

o Reaction: The reaction mixture is heated and stirred, typically at the reflux temperature of the
solvent, for several hours.

o Work-up: Upon completion, the mixture is cooled and filtered to remove succinimide. The
filtrate is then washed, dried, and the solvent is removed under reduced pressure to yield the
crude product, which can be further purified by distillation or chromatography.

Synthetic Applications: Benzyl Protection and Ether
Synthesis

2-Methoxybenzyl bromide is a valuable reagent for the introduction of the 2-methoxybenzyl
(OMB) protecting group for alcohols in organic synthesis. The OMB group offers distinct
advantages in certain synthetic strategies due to its specific cleavage conditions. It is also
utilized in Williamson ether synthesis to form 2-methoxybenzyl ethers.

The general mechanism for these reactions is a nucleophilic substitution (SN2) reaction, where
a nucleophile (e.g., an alkoxide) attacks the electrophilic benzylic carbon, displacing the
bromide ion.
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Caption: Generalized SN2 reaction pathway for 2-Methoxybenzyl bromide.

Safety and Handling

2-Methoxybenzyl bromide is classified as a corrosive and lachrymatory substance.[6] It can
cause severe skin burns and eye damage.[7] Therefore, appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be
worn when handling this compound. All work should be conducted in a well-ventilated fume
hood.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances such
as strong oxidizing agents and bases.[7] The container should be tightly sealed to prevent
exposure to moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585010#2-methoxybenzyl-bromide-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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